Cas no 40527-43-3 (Benzene,4-(diethoxymethyl)-1,2-dimethoxy-)

Benzene,4-(diethoxymethyl)-1,2-dimethoxy- structure
40527-43-3 structure
Product Name:Benzene,4-(diethoxymethyl)-1,2-dimethoxy-
CAS No:40527-43-3
MF:C13H20O4
MW:240.295504570007
CID:333250
PubChem ID:227885
Update Time:2025-04-19

Benzene,4-(diethoxymethyl)-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,4-(diethoxymethyl)-1,2-dimethoxy-
    • 4-(diethoxymethyl)-1,2-dimethoxybenzene
    • 3,4-Dimethoxy-benzaldehyd-diaethylacetal
    • 3,4-dimethoxybenzaldehyde diethyl acetal
    • AC1L5FTJ
    • AC1Q575F
    • AR-1F6839
    • CTK4I3286
    • NSC20046
    • SureCN5383607
    • Veratraldehyde diethyl acetal
    • Veratrumaldehyd-diethyl-acetal
    • DTXSID90281083
    • SCHEMBL5383607
    • URYRHAYGCRYMOT-UHFFFAOYSA-N
    • NSC-20046
    • 4-Diethoxymethyl-1,2-dimethoxybenzene
    • 40527-43-3
    • Inchi: 1S/C13H20O4/c1-5-16-13(17-6-2)10-7-8-11(14-3)12(9-10)15-4/h7-9,13H,5-6H2,1-4H3
    • InChI Key: URYRHAYGCRYMOT-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=C(C=1)OC)OC)OCC

Computed Properties

  • Exact Mass: 240.1362
  • Monoisotopic Mass: 240.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
  • LogP: 2.77540
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